Cas no 1803785-93-4 (Methyl 5-cyano-2-fluoro-3-methylbenzoate)

• Product Name: Methyl 5-cyano-2-fluoro-3-methylbenzoate
• CAS No: 1803785-93-4
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 4953214
• Update Time: 2025-06-26

Methyl 5-cyano-2-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-fluoro-3-methylbenzoate

• Inchi： 1S/C10H8FNO2/c1-6-3-7(5-12)4-8(9(6)11)10(13)14-2/h3-4H,1-2H3
• InChI Key： ZFBDMHRSHMPOFE-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC(C#N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-cyano-2-fluoro-3-methylbenzoate

Methyl 5-cyano-2-fluoro-3-methylbenzoate (CAS No. 1803785-93-4): A Comprehensive Overview

Methyl 5-cyano-2-fluoro-3-methylbenzoate (CAS No. 1803785-93-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and agrochemicals. The molecular structure of Methyl 5-cyano-2-fluoro-3-methylbenzoate incorporates a benzoate ester group, a cyano functional group, and a fluoro substituent, which collectively contribute to its distinct chemical properties and reactivity.

The benzoate moiety in Methyl 5-cyano-2-fluoro-3-methylbenzoate is known for its stability and compatibility with various biological systems. This feature makes it a valuable intermediate in the synthesis of more complex molecules, including those intended for medicinal use. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the fluoro substituent is renowned for its ability to modulate metabolic pathways and improve pharmacokinetic profiles of pharmaceutical compounds.

In recent years, there has been a growing interest in the development of fluorinated benzoic acid derivatives due to their potential as bioactive molecules. Studies have demonstrated that fluorine atoms can significantly influence the electronic properties of organic compounds, leading to enhanced binding affinity and selectivity towards biological receptors. The presence of both cyano and fluoro groups in Methyl 5-cyano-2-fluoro-3-methylbenzoate suggests that it may exhibit dual functionality, making it a promising candidate for multitarget drug design.

Research conducted by prominent institutions has highlighted the role of Methyl 5-cyano-2-fluoro-3-methylbenzoate in the synthesis of novel antimicrobial agents. The structural motifs present in this compound have shown promise in disrupting bacterial cell wall synthesis and inhibiting key enzymatic pathways involved in microbial growth. Preliminary studies indicate that derivatives of this compound may offer advantages over existing antibiotics by targeting resistant strains more effectively.

The agrochemical industry has also recognized the potential of Methyl 5-cyano-2-fluoro-3-methylbenzoate as a precursor for developing advanced crop protection agents. Its unique chemical profile suggests that it could be utilized in creating compounds with improved efficacy against pests and diseases while maintaining environmental safety. The combination of the cyano and fluoro groups enhances the molecule's bioactivity, making it a suitable candidate for further exploration in sustainable agriculture.

The synthesis of Methyl 5-cyano-2-fluoro-3-methylbenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize the production process. These approaches not only improve efficiency but also minimize environmental impact, aligning with global efforts towards sustainable chemical manufacturing.

The pharmacological properties of Methyl 5-cyano-2-fluoro-3-methylbenzoate have been subjects of extensive investigation. In vitro studies have revealed its potential as an inhibitor of various enzymes implicated in inflammatory and metabolic disorders. The compound's ability to modulate these pathways makes it an attractive scaffold for drug discovery initiatives aimed at addressing chronic diseases.

The future prospects of Methyl 5-cyano-2-fluoro-3-methylbenzoate are promising, with ongoing research exploring its applications in nanomedicine and targeted drug delivery systems. The compound's structural features make it amenable to formulation as nanoparticles or prodrugs, which could enhance therapeutic efficacy and reduce side effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 5-cyano-2-fluoro-3-methylbenzoate (CAS No. 1803785-93-4) represents a significant advancement in organic chemistry with potential implications across multiple scientific disciplines. Its unique structural composition and demonstrated bioactivity position it as a valuable asset in pharmaceutical research and development. As scientific understanding continues to evolve, the applications of this compound are likely to expand, contributing to innovative solutions in medicine and agriculture.